Cas no 1487358-00-8 (2-(3-Aminoazetidin-1-yl)butanenitrile)

• Product Name: 2-(3-Aminoazetidin-1-yl)butanenitrile
• CAS No: 1487358-00-8
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 4772890
• Update Time: 2025-06-08

2-(3-Aminoazetidin-1-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminoazetidin-1-yl)butanenitrile
• 2-(3-Aminoazetidin-1-yl)butanenitrile

• Inchi： 1S/C7H13N3/c1-2-7(3-8)10-4-6(9)5-10/h6-7H,2,4-5,9H2,1H3
• InChI Key： HGPBWHPDGPKHLF-UHFFFAOYSA-N
• SMILES： N1(C(C#N)CC)CC(C1)N

Computed Properties

• Exact Mass: 139.110947427 g/mol
• Monoisotopic Mass: 139.110947427 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 53
• Molecular Weight: 139.20

Additional information on 2-(3-Aminoazetidin-1-yl)butanenitrile

Introduction to 2-(3-Aminoazetidin-1-yl)butanenitrile (CAS No. 1487358-00-8)

2-(3-Aminoazetidin-1-yl)butanenitrile is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. With a Chemical Abstracts Service (CAS) number of 1487358-00-8, this molecule has garnered attention due to its utility in the synthesis of various pharmacologically relevant derivatives. The presence of both an azetidine ring and a nitrile group makes it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

The compound belongs to a class of heterocyclic nitriles, which are widely recognized for their role in drug discovery. The 3-aminoazetidin-1-yl moiety introduces a rigid, cyclic structure that can influence the conformational flexibility and binding affinity of the molecule. This feature is particularly valuable in the design of enzyme inhibitors and receptor modulators, where precise spatial orientation of functional groups is critical.

In recent years, there has been growing interest in azetidine derivatives due to their potential applications in treating various diseases. The 2-(3-aminoazetidin-1-yl)butanenitrile structure has been explored as a precursor in the development of compounds targeting inflammatory pathways, neurodegenerative disorders, and infectious diseases. Its ability to undergo further functionalization allows for the creation of libraries of analogs with tailored biological properties.

One of the most compelling aspects of this compound is its role in fragment-based drug design. By leveraging its core structure, researchers can identify key pharmacophores that interact with biological targets. The nitrile group, in particular, has been shown to enhance binding interactions due to its ability to form hydrogen bonds and participate in π-stacking interactions. These characteristics make 2-(3-aminoazetidin-1-yl)butanenitrile a promising candidate for further investigation.

Recent studies have highlighted the compound's potential in modulating kinases and other enzymes involved in cancer signaling pathways. The azetidine ring provides a stable backbone that can be modified to optimize interactions with specific amino acid residues in target proteins. This has led to the development of novel inhibitors with improved selectivity and potency. For instance, derivatives of this compound have been reported to exhibit inhibitory effects on tyrosine kinases, which are crucial in regulating cell growth and survival.

The synthesis of 2-(3-aminoazetidin-1-yl)butanenitrile involves multi-step organic transformations, including cyclization reactions and nucleophilic substitutions. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled efficient construction of the desired framework.

In addition to its pharmacological significance, this compound has also been studied for its chemical reactivity. The nitrile group serves as a versatile handle for further derivatization, allowing chemists to explore diverse functional groups without compromising the core structure. This flexibility has opened up new avenues for designing molecules with enhanced pharmacokinetic properties.

The use of computational chemistry has further accelerated the discovery process by predicting binding affinities and optimizing molecular structures. Molecular docking simulations have been performed to identify potential binding pockets on target proteins, providing insights into how modifications can improve drug-like characteristics. These computational approaches complement experimental efforts, leading to faster development cycles.

Preclinical studies have begun to explore the therapeutic potential of 2-(3-aminoazetidin-1-yl)butanenitrile and its derivatives. Initial results suggest that certain analogs exhibit significant anti-inflammatory effects by inhibiting key cytokine pathways. This aligns with ongoing research efforts aimed at developing treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The compound's structural features also make it an attractive candidate for developing antiviral agents. The rigid azetidine ring can mimic natural substrates or inhibitors, disrupting viral replication cycles. Preliminary data indicate that modified versions of this molecule show promise against certain RNA viruses by interfering with essential enzymatic processes.

From a regulatory perspective, 2-(3-aminoazetidin-1-yl)butanenitrile must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Good Manufacturing Practices (GMP) are followed during synthesis and purification to maintain consistency across batches. Regulatory agencies require comprehensive toxicological profiles, including acute toxicity studies and genotoxicity assessments.

The future prospects for this compound are promising, with ongoing research focusing on expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield innovative derivatives with improved pharmacological profiles. Advances in synthetic chemistry and biotechnology will continue to drive progress in this field.

In conclusion,2-(3-Aminoazetidin-1-yl)butanenitrile (CAS No. 1487358-00-8) represents a significant advancement in medicinal chemistry due to its versatile structural framework and potential biological activities. Its role in fragment-based drug design, coupled with recent findings from preclinical studies, positions it as a valuable asset in the quest for novel therapeutic agents.